(6-Chloropyridazin-3-yl)methanol hydrochloride
Overview
Description
“(6-Chloropyridazin-3-yl)methanol hydrochloride” is an organic chemical compound used in various fields of research and industry. It has a molecular formula of C5H6Cl2N2O, an average mass of 181.020 Da, and a monoisotopic mass of 179.985718 Da .
Synthesis Analysis
The synthesis of compounds related to “(6-Chloropyridazin-3-yl)methanol hydrochloride” has been reported in the literature . For instance, a novel compound, 3-(6-chloropyridazin-3-yl)-3,4-dihydropyridazino[4,5-b]quinoxalin-2(1H)-ylmethanone, was synthesized by the reaction of 2,3-bis(bromomethyl)quinoxaline and N’-(6-chloro-pyridazin-3-yl)benzohydrazide .Physical And Chemical Properties Analysis
“(6-Chloropyridazin-3-yl)methanol hydrochloride” has a molecular weight of 181.02 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally or sourced from a comprehensive chemical database.Scientific Research Applications
Structural and Magnetic Properties of Hydrochloride Crystals
Studies have explored the structural and magnetic properties of hydrochloride crystals derived from various organic compounds, showing how molecular structure influences magnetic susceptibility and behavior. For example, hydrochloride crystals obtained from slow diffusion in methanol solutions exhibit distinct magnetic properties based on their crystal-stacking structures, with implications for material science and magnetic application research (Yong, Zhang, & She, 2013).
Solubility Studies
Research on the solubility of similar compounds, like 6-chloropyridazin-3-amine, in various solvents across different temperatures provides valuable data for pharmacological and chemical engineering applications. These studies help in understanding the solubility behavior, which is crucial for the formulation of chemical products and drugs (Cao, Liu, Lv, & Yao, 2012).
Synthesis and Conformational Analysis
The synthesis and conformational analysis of compounds containing the chloropyridazinyl group have been conducted to establish their structures through computational and spectral methods. This research contributes to the field of organic chemistry, offering insights into the properties and potential applications of these compounds (Karkhut et al., 2014).
Insecticidal Activity
Some studies focus on the synthesis of derivatives from chloropyridine-acetic acid and their insecticidal activity, indicating the potential of such compounds in agricultural applications. The chemical synthesis and biological testing of these compounds highlight their relevance in developing new pesticides (Holla et al., 2004).
Catalytic Applications
Research into the encapsulation of metal complexes with ligands derived from pyridazinyl compounds in zeolites shows significant potential in catalysis, particularly for oxidation reactions. These studies demonstrate how the modification of catalysts can enhance their efficiency and reusability, with implications for industrial chemistry and environmental applications (Ghorbanloo & Maleki Alamooti, 2017).
Safety and Hazards
The safety and hazards associated with “(6-Chloropyridazin-3-yl)methanol hydrochloride” are not explicitly mentioned in the available resources . As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and adherence to local regulations and guidelines.
Mechanism of Action
Target of Action
The primary targets of (6-Chloropyridazin-3-yl)methanol hydrochloride are the neuronal nicotinic acetylcholine receptors (nAChRs) . These receptors play a crucial role in transmitting signals in the nervous system.
Mode of Action
(6-Chloropyridazin-3-yl)methanol hydrochloride interacts with its targets, the nAChRs, by binding to them . This binding can lead to changes in the receptor’s conformation, which can affect the transmission of signals in the nervous system .
Biochemical Pathways
Given its interaction with nachrs, it is likely that it affects pathways related to neurotransmission .
Pharmacokinetics
It is known that the compound has high gi absorption and is bbb permeant . These properties suggest that the compound can be readily absorbed and distributed in the body, potentially affecting its bioavailability.
Result of Action
Given its interaction with nachrs, it is likely that it affects signal transmission in the nervous system .
properties
IUPAC Name |
(6-chloropyridazin-3-yl)methanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O.ClH/c6-5-2-1-4(3-9)7-8-5;/h1-2,9H,3H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQVUVZUZWSNJRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1CO)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1461708-68-8 |
Source
|
| Record name | (6-chloropyridazin-3-yl)methanol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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